3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H10FN3O2S/c19-16-4-2-1-3-13(16)9-14(10-20)18-21-17(11-25-18)12-5-7-15(8-6-12)22(23)24/h1-9,11H/b14-9-
• InChI Key: CJAIWZZZNBIIAK-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C18H10FN3O2S
• Molecular Weight: 351.4 g/mol

Description

3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential biomedical applications. This compound belongs to the family of acrylonitrile derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects by modulating various signaling pathways involved in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have reported that 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile may exert its pharmacological effects by inhibiting the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and acetylcholinesterase (AChE). This compound has also been reported to induce apoptosis in cancer cells and exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments include its ease of synthesis, low toxicity, and wide range of potential biomedical applications. However, the limitations of using this compound include its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile. These include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanism of action at the molecular level. Further studies are also needed to evaluate the toxicity and pharmacokinetics of this compound in vivo.

Synthesis Methods

The synthesis of 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been reported in several studies. One of the most common methods involves the reaction of 2-fluorobenzaldehyde and 4-nitrothiazole-2-amine in the presence of potassium carbonate and acetonitrile. The resulting product is then treated with acrylonitrile and potassium carbonate to obtain the final product.

Scientific Research Applications

The potential biomedical applications of 3-(2-fluorophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile have been extensively studied. This compound has been reported to exhibit anti-inflammatory, anticancer, and antimicrobial activities. Several studies have also suggested that this compound may have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.